2-[6-(3-Methylphenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(3-methylphenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H18N6O2S2/c1-11-4-3-5-13(6-11)26-17-15(8-21-26)18(28)25-14(10-30-20(25)24-17)7-16(27)23-19-22-12(2)9-29-19/h3-6,8-9,14H,7,10H2,1-2H3,(H,22,23,27)
• InChI Key: WNXVSJPRVHCROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)N4C(CSC4=N3)CC(=O)NC5=NC(=CS5)C
• Molecular Formula: C20H18N6O2S2
• Molecular Weight: 438.5 g/mol

Description

2-[6-(3-Methylphenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H18N6O2S2 and its molecular weight is 438.52. The purity is usually 95%.
BenchChem offers high-quality 2-[6-(3-Methylphenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[6-(3-Methylphenyl)-2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has focused on synthesizing new derivatives of thiazole and evaluating their antimicrobial activity. For example, thiazolidin-4-one derivatives have been synthesized and tested for their potential as antimicrobial agents against a range of bacterial and fungal species. The structure-activity relationships of these compounds provide valuable insights into designing more effective antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Anticancer Evaluation

Another area of interest is the evaluation of thiazole derivatives as anticancer agents. The synthesis of novel thiazole-containing compounds and their testing against various cancer cell lines can lead to the discovery of new therapeutic options for cancer treatment. These studies often involve the synthesis of compounds with varying substituents to understand how structural changes affect anticancer activity (Lesyk, Vladzimirska, Holota, Zaprutko, & Gzella, 2007).

Optoelectronic Properties

Research into the optoelectronic properties of thiazole-based compounds, including their applications in material science and engineering, has been explored. Studies on monomers and polymers containing thiazole units can provide insights into the development of new materials for electronic and photonic devices (Camurlu & Guven, 2015).

Novel Synthetic Pathways

Explorations into novel synthetic pathways for creating thiazole derivatives and their fused counterparts are also significant. These studies not only expand the chemical toolbox available for synthesizing complex molecules but also can lead to the discovery of compounds with unique biological or physical properties. Research in this area often aims at developing more efficient, cost-effective, and environmentally friendly synthetic methods (Shams, Mohareb, Helal, & Mahmoud, 2010).